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Compound of Interest

Compound Name: H-HomoArg-OH.HCI

Cat. No.: B555027

For Researchers, Scientists, and Drug Development Professionals

This document provides a concise technical overview of L-Homoarginine hydrochloride (H-
HomoArg-OH.HCI), a key compound in biochemical research. It details its chemical properties,
biological roles, and its applications in studying nitric oxide signaling and enzyme inhibition.

Core Chemical Properties

L-Homoarginine hydrochloride is the salt form of L-homoarginine, a non-proteinogenic amino
acid. Structurally, it is an analogue of L-arginine, distinguished by an additional methylene
group in its side chain.[1] This modification is crucial to its biochemical function. The
hydrochloride salt form enhances the compound's stability, crystallinity, and solubility in
agueous solutions for experimental use.[1]

A summary of its key identifiers and properties is presented below.
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Property Value References
CAS Number 1483-01-8 [2][3][4]
Molecular Formula C7H17CIN4O2
Molecular Weight 224.69 g/mol
White to off-white crystalline
Appearance
powder
H-HomoArg-OH.HCI, (S)-2-
Amino-6-guanidinohexanoic
Synonyms acid hydrochloride, N6-

(Aminoiminomethyl)-L-lysine

Hydrochloride

Biological Significance and Applications

L-Homoarginine hydrochloride serves as a critical tool in biochemical and pharmacological
research, primarily due to its relationship with L-arginine and its metabolic pathways.

2.1. Nitric Oxide Synthase (NOS) Inhibition

The primary application of L-Homoarginine is in the study of nitric oxide (NO) production. It acts
as both an alternative, less efficient substrate and a mild competitive inhibitor for Nitric Oxide
Synthase (NOS) enzymes. NOS enzymes catalyze the production of NO from L-arginine, a
critical signaling molecule in cardiovascular and neurological processes. By competing with the
natural substrate, L-Homoarginine allows researchers to modulate and investigate the nitric
oxide signaling pathway. This is particularly relevant in research concerning cardiovascular
health, including blood flow and pressure regulation.

2.2. Alkaline Phosphatase Inhibition

L-Homoarginine is also recognized as a specific inhibitor of tissue-nonspecific alkaline
phosphatase (TNALP) and other alkaline phosphatase isoenzymes. This inhibitory action is
valuable for differentiating between various alkaline phosphatase isoenzymes in experimental
settings.
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The diagram below illustrates the competitive inhibition mechanism of L-Homoarginine on Nitric
Oxide Synthase.
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Caption: Competitive inhibition of Nitric Oxide Synthase by L-Homoarginine.

Experimental Protocols & Methodologies

The effective use of L-Homoarginine hydrochloride in research requires proper handling and
preparation.

3.1. Solubility and Solution Preparation

e Aqueous Solutions: The compound is soluble in water. A stock solution of 10 mM can be
prepared in water, with sonication recommended to aid dissolution. For cell culture
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applications, it is advised to filter and sterilize the aqueous solution with a 0.22 pym filter

before use.

e DMSO: Solubility in DMSO is very low.
3.2. Storage and Stability

o Powder: The solid powder should be stored at 4°C, sealed, and kept away from moisture.
Long-term storage at -20°C is recommended for up to three years.

e Stock Solutions: Once dissolved, stock solutions should be aliquoted to avoid repeated
freeze-thaw cycles. For optimal stability, store solutions at -80°C for up to 6 months or at
-20°C for up to 1 month.

3.3. Example Experimental Workflow: NOS Inhibition Assay

The following workflow outlines a general procedure for assessing the inhibitory effect of L-
Homoarginine on NOS activity.
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1. Prepare Reagents
- NOS Enzyme
- L-Arginine (Substrate)
- L-Homoarginine.HCI (Inhibitor)
- Reaction Buffer

'

2. Set up Reaction Mixtures
- Control (No Inhibitor)
- Test (Varying [L-Homoarginine])

'

3. Initiate Reaction
Add NOS enzyme to mixtures

'

4. Incubate
Allow reaction to proceed at
optimal temperature (e.g., 37°C)

l

5. Measure NO Production
Use Griess Assay or other
NO detection method

l

6. Data Analysis
Compare NO levels between
Control and Test groups

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b555027?utm_src=pdf-body-img
https://www.benchchem.com/product/b555027?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b555027?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

1. CAS 1483-01-8 Wholesale & Bulk Supplier Manufacturer, L(+)-Homoarginine
Hydrochloride For Sale | Fortuna [fortunachem.com]

e 2. medchemexpress.com [medchemexpress.com]

e 3. H-HomoArg-OH.HCI | Phosphorylase | Endogenous Metabolite | TargetMol
[targetmol.com]

e 4. chemimpex.com [chemimpex.com]

 To cite this document: BenchChem. [A Technical Guide to L-Homoarginine Hydrochloride].
BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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